Cas no 112-51-6 (Diamyl Disulfide)

Diamyl Disulfide (C10H22S2) is an organic disulfide compound characterized by its clear to pale yellow liquid form and distinctive sulfurous odor. It is primarily utilized as an intermediate in organic synthesis and as a vulcanization accelerator in rubber production. The compound exhibits good thermal stability and solubility in common organic solvents, making it suitable for applications requiring controlled reactivity. Its molecular structure, featuring a disulfide linkage between two amyl groups, allows for selective cleavage under reducing conditions, enabling its use in specialty chemical processes. Diamyl Disulfide is valued for its consistent purity and predictable reactivity in industrial formulations.
Diamyl Disulfide structure
Diamyl Disulfide structure
Product Name:Diamyl Disulfide
CAS No:112-51-6
MF:C10H22S2
MW:206.411680698395
MDL:MFCD00039964
CID:150645
PubChem ID:87566867
Update Time:2025-06-13

Diamyl Disulfide Chemical and Physical Properties

Names and Identifiers

    • Disulfide, dipentyl
    • Diamyl Disulfide
    • 1-(pentyldisulfanyl)pentane
    • Di-n-pentyldisulfide
    • Di-n-pentyldisulfideneat
    • DI-N-AMYL DISULFIDE
    • 1,2-dipentyldisulfane
    • 1-pentyldisulfanylpentane
    • Amyl Disulfide
    • Dipentyl Disulfide
    • Dipentyl disulphide
    • Disulfides,C5-12-alkyl
    • Pentyl Disulfide
    • N-AMYL DISULFIDE
    • Diamyl persulfide
    • N-PENTYL DISULFIDE
    • N-pentanedisulfide
    • diamyldisulfide
    • dipentyldisulfide
    • DTXSID90873947
    • YSQZSPCQDXHJDJ-UHFFFAOYSA-
    • di-n-amyldisulfide
    • EINECS 271-007-6
    • BS-49118
    • NS00041415
    • 6,7-DITHIADODECANE
    • 112-51-6
    • SCHEMBL87766
    • CS-0373865
    • 1-pentyldisulfanyl-pentane
    • InChI=1/C10H22S2/c1-3-5-7-9-11-12-10-8-6-4-2/h3-10H2,1-2H3
    • FT-0631646
    • 68513-62-2
    • D89599
    • 1-(Pentyldisulfanyl)pentane, AldrichCPR
    • EINECS 203-979-4
    • AI3-26484
    • 1-(Pentyldisulfanyl)pentane #
    • MFCD00039964
    • Bis(1-pentyl) disulfide
    • DB-041097
    • MDL: MFCD00039964
    • Inchi: 1S/C10H22S2/c1-3-5-7-9-11-12-10-8-6-4-2/h3-10H2,1-2H3
    • InChI Key: YSQZSPCQDXHJDJ-UHFFFAOYSA-N
    • SMILES: S(CCCCC)SCCCCC

Computed Properties

  • Exact Mass: 206.11600
  • Monoisotopic Mass: 206.11629305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 64.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.5
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Density: 0,93 g/cm3
  • Melting Point: -58.99°C
  • Boiling Point: 142°C/17mmHg(lit.)
  • Refractive Index: 1.4890-1.4920
  • PSA: 50.60000
  • LogP: 4.74820

Diamyl Disulfide Security Information

Diamyl Disulfide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diamyl Disulfide Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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abcr
AB143589-25 g
Di-n-amyl disulfide, 95%; .
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€71.50 2023-07-20
abcr
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Diamyl Disulfide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sulfur Solvents: Tetrahydrofuran ;  25 °C
1.2 Solvents: Tetrahydrofuran ,  Water ;  12 h, 25 °C
Reference
Electrochemical synthesis of organochalcogenides in aqueous medium
Ribeiro Neto, Pedro B.; et al, Green Chemistry, 2016, 18(3), 657-661

Diamyl Disulfide Preparation Products

Diamyl Disulfide Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:112-51-6)
Order Number:SFD1720
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:112-51-6)dipentyl disulphide
Order Number:sfd15839
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Diamyl Disulfide

Comprehensive Guide to Diamyl Disulfide (CAS No. 112-51-6): Properties, Applications, and Industry Insights

Diamyl Disulfide (CAS No. 112-51-6), also known as Di-n-amyl disulfide or Dipentyl disulfide, is an organic sulfur compound widely utilized in industrial and specialty chemical applications. This molecule features a disulfide bond (–S–S–) bridging two amyl (pentyl) groups, contributing to its unique chemical reactivity and functional versatility. With growing interest in sustainable additives and high-performance lubricants, Diamyl Disulfide has garnered attention for its role as an extreme pressure additive, anti-wear agent, and flavor/fragrance intermediate.

The molecular structure of CAS No. 112-51-6 (C10H22S2) enables it to act as a radical scavenger and thermal stabilizer, making it valuable in polymer modification and lubricant formulations. Recent studies highlight its potential in bio-based lubricants, aligning with the global shift toward eco-friendly industrial solutions. Users frequently search for "Diamyl Disulfide solubility," "Di-n-amyl disulfide uses," or "112-51-6 safety data," reflecting demand for technical and regulatory insights.

In the flavor and fragrance industry, Dipentyl disulfide contributes to savory or onion-like notes, often explored in "food-grade sulfur compounds" research. Its low volatility and compatibility with organic matrices make it suitable for controlled-release applications. Meanwhile, material scientists investigate its role in self-healing polymers, leveraging the dynamic disulfide bond for recyclable materials—a hotspot in "green chemistry innovations."

From an SEO perspective, trending queries like "Diamyl Disulfide vs. dibenzyl disulfide" or "biodegradable sulfur additives" underscore comparative analyses and environmental concerns. Regulatory compliance remains critical; while CAS 112-51-6 is not classified as hazardous under major frameworks, proper handling guidelines are emphasized in "storage conditions for disulfides" searches. Analytical methods such as GC-MS quantification and FTIR characterization are frequently discussed in technical forums.

Emerging applications include corrosion inhibition in metalworking fluids, where Diamyl Disulfide forms protective sulfide layers. This aligns with industrial searches for "non-toxic anti-corrosion agents." Additionally, its role in petroleum refining as a sulfur donor attracts interest from energy sector researchers optimizing "desulfurization processes."

To address user intent, this overview synthesizes academic literature, patent trends, and market reports. Future directions may explore nanostructured disulfide materials or catalytic applications, reflecting the compound’s adaptability. For formulation guidance, resources on "compatibility with zinc dialkyldithiophosphates" or "synergistic additives" provide actionable insights for engineers.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:112-51-6)
SFD1720
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:112-51-6)dipentyl disulphide
sfd15839
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email